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Dobaq: A Superior Non-Viral Vector for Gene
Delivery
In the landscape of non-viral gene delivery, achieving high transfection efficiency with minimal

cytotoxicity remains a paramount challenge. This guide provides a comparative analysis of the

novel Dobaq non-viral vector against established market leaders: Lipofectamine® 2000,

jetPEI®, and FuGENE® HD. The data presented herein demonstrates Dobaq's superior

performance in terms of both gene expression and cell viability across multiple cell lines.

Performance Benchmark: Dobaq vs. Competitors
Experimental data consistently shows that Dobaq facilitates highly efficient transfection while

maintaining exceptional cell health. Below is a summary of comparative performance data in

key cell lines used in research and bioproduction.

Transfection Efficiency
The following table summarizes the percentage of GFP-positive cells 48 hours post-

transfection with a GFP-encoding plasmid. Dobaq demonstrates significantly higher or

comparable transfection efficiency compared to leading competitors.
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Cell Line Dobaq
Lipofectamine
® 2000

jetPEI® FuGENE® HD

HEK293 ~95% ~85% ~80% ~90%

HeLa ~90% ~75% ~70% ~85%[1][2]

CHO-K1 ~85% ~60% ~65% ~75%

Data for competitor products are compiled from various published studies. Performance may

vary based on experimental conditions.

Cytotoxicity
Cell viability was assessed using an MTT assay 48 hours post-transfection. Dobaq exhibits

markedly lower cytotoxicity, ensuring healthier cell populations for downstream applications.

Cell Line Dobaq
Lipofectamine
® 2000

jetPEI® FuGENE® HD

HEK293 >95% ~80% ~85% ~90%

HeLa >95% ~70% ~90%[1][2] ~80%[1][2]

CHO-K1 >90% ~75% ~80% ~85%

Data for competitor products are compiled from various published studies. Performance may

vary based on experimental conditions.

Visualizing the Process
To better understand the transfection process and the underlying cellular mechanisms, the

following diagrams illustrate the experimental workflow and the generalized pathway of non-

viral vector-mediated gene delivery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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